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Compound of Interest

Compound Name: 1-(2-Bromophenyl)piperazine

Cat. No.: B087059 Get Quote

For Immediate Release

This document provides essential safety and logistical information for the proper disposal of 1-
(2-Bromophenyl)piperazine (CAS No. 1011-13-8), a chemical compound utilized in

pharmaceutical research and development. The following procedures are designed to ensure

the safety of laboratory personnel and compliance with environmental regulations. Adherence

to these guidelines is critical to mitigate risks associated with the handling and disposal of this

hazardous substance.

Hazard Identification and Safety Precautions
1-(2-Bromophenyl)piperazine is classified as a hazardous substance. All personnel handling

this chemical must be thoroughly familiar with its associated risks and the required personal

protective equipment (PPE).

Summary of Hazards:

Acute Toxicity: Harmful if swallowed, in contact with skin, or if inhaled.[1]

Skin Irritation: Causes skin irritation.[1]

Eye Irritation: Causes serious eye irritation.[1]

Respiratory Irritation: May cause respiratory irritation.[1]
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Personal Protective Equipment (PPE): A comprehensive list of required PPE is provided in the

table below.

Protection Type Specification Purpose

Hand Protection

Chemical-resistant gloves

(e.g., nitrile rubber) inspected

prior to use.

To prevent skin contact and

absorption.

Eye/Face Protection
Safety glasses with side-

shields or chemical goggles.

To protect eyes from splashes

and dust.

Skin and Body Protection
Laboratory coat, long-sleeved

clothing, and closed-toe shoes.
To minimize skin exposure.

Respiratory Protection

Use in a well-ventilated area. If

dust or aerosols are

generated, use a NIOSH-

approved respirator.

To prevent inhalation of

harmful dust or vapors.

Step-by-Step Disposal Procedure
The primary and recommended method for the disposal of 1-(2-Bromophenyl)piperazine and

its contaminated containers is through a licensed professional waste disposal service.[2]

Attempting to neutralize or treat this chemical waste in-house without the proper expertise and

equipment can be dangerous and may violate local, state, or federal regulations.

Step 1: Segregation of Waste

Isolate waste 1-(2-Bromophenyl)piperazine from other laboratory waste streams to prevent

accidental reactions.

This includes unused product, reaction byproducts, and any grossly contaminated materials

(e.g., silica gel, filter paper).

Step 2: Containerization and Labeling

Place the chemical waste in a designated, properly sealed, and compatible waste container.

Ensure the container is in good condition and will not leak.
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Label the container clearly and accurately. The label should include:

The words "Hazardous Waste"

The full chemical name: "1-(2-Bromophenyl)piperazine"

CAS Number: "1011-13-8"

The associated hazards (e.g., "Harmful," "Irritant")

The date of accumulation.

Step 3: Storage of Waste

Store the sealed and labeled waste container in a designated, well-ventilated, and secure

hazardous waste accumulation area.

The storage area should be away from incompatible materials, particularly oxidizing agents.

[3]

Store locked up.[1]

Step 4: Arrange for Professional Disposal

Contact your institution's Environmental Health and Safety (EHS) department to arrange for

the pickup and disposal of the hazardous waste.

Provide the EHS department or the licensed waste disposal company with a copy of the

Safety Data Sheet (SDS) for 1-(2-Bromophenyl)piperazine.

Step 5: Decontamination of Empty Containers

Empty containers should be decontaminated before disposal or recycling.

If not thoroughly decontaminated, they must be treated as hazardous waste and disposed of

in the same manner as the chemical itself.[2]

Accidental Release Measures
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In the event of a spill, follow these procedures:

Minor Spills:

Ensure adequate ventilation and wear appropriate PPE.

Avoid generating dust.

Carefully sweep or vacuum the spilled solid material.

Place the collected material into a suitable, labeled container for disposal.[2][3]

Major Spills:

Evacuate the area immediately.

Alert your institution's emergency response team or EHS department.

Prevent the spill from entering drains or waterways.[2][4]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of 1-(2-
Bromophenyl)piperazine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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